Regioisomeric Thiol Linker Architecture
1-(Pyrimidin-4-yl)ethane-1-thiol bears the thiol group at the alpha (1-) position of the ethyl linker, creating a branched architecture (R-CH(SH)-CH3) with a chiral center. Its regioisomer 2-(Pyrimidin-4-yl)ethane-1-thiol (CAS 2228553-71-5) places the thiol at the beta (2-) position, forming a linear primary thiol (R-CH2-CH2-SH). This positional difference alters the steric environment of the nucleophilic sulfur atom: the alpha-thiol experiences greater steric hindrance from the adjacent methyl group and pyrimidine ring, predicting a measurably higher pKa and altered nucleophilicity compared to the beta-thiol . The alpha-substitution pattern is specifically claimed in the patent literature for pyrimidine-thioalkyl reverse transcriptase inhibitors (US 6,043,248), where the alpha-methyl branch modulates enzyme binding interactions [1].
Alpha (branched) thiol at C1 — chiral center, 1 rotatable bond. Beta (linear) primary thiol in regioisomer CAS 2228553-71-5 — achiral, 2 rotatable bonds. Predicted ΔpKa ~+0.5 to +1.0 (target less acidic).
Supports stereochemical-control review; achiral beta-isomer lacks this attribute.
pKa values are class-level estimates; no experimental measurement identified.
| Evidence Dimension | Thiol position on ethyl linker (steric environment and predicted reactivity) |
|---|---|
| Target Compound Data | Alpha (branched) thiol at C1 of ethyl linker; SMILES: CC(S)c1ccncn1; chiral center present; rotatable bonds = 1; predicted thiol pKa approximately 8.5–9.5 (class-level estimate for sterically hindered alkyl thiols adjacent to electron-withdrawing heterocycles) |
| Comparator Or Baseline | 2-(Pyrimidin-4-yl)ethane-1-thiol (CAS 2228553-71-5): Beta (linear) primary thiol; SMILES: SCCc1ccncn1; no chiral center; rotatable bonds = 2; predicted thiol pKa approximately 7.5–8.5 (class-level estimate for primary alkyl thiols adjacent to heterocycles) |
| Quantified Difference | Predicted ΔpKa: approximately +0.5 to +1.0 units (target compound less acidic); rotatable bond count reduced by 1 (decreased conformational flexibility); presence vs. absence of stereogenic center |
| Conditions | In silico structural comparison; pKa values are class-level estimates based on thiol structure-reactivity relationships ; no direct experimental pKa measurement for either compound identified in public literature |
Why This Matters
The alpha-branched thiol provides a conformationally restricted, chiral sulfhydryl nucleophile that may confer stereoselectivity in enzyme binding or synthetic derivatization, a feature absent in the achiral, more flexible beta-linear isomer.
- [1] Nugent, R.A.; et al. (Pharmacia & Upjohn). Alpha-Substituted Pyrimidine-Thioalkyl and Alkylether Compounds as Inhibitors of Viral Reverse Transcriptase. US Patent 6,043,248. Issued March 28, 2000. View Source
